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Compound of Interest

Compound Name: 2-Phenylpropanenitrile

Cat. No.: B133222 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Phenylpropanenitrile, a versatile nitrile compound, serves as a crucial intermediate in the

synthesis of a wide array of organic molecules, most notably in the pharmaceutical industry. Its

structural motif is a key component in the development of non-steroidal anti-inflammatory drugs

(NSAIDs) of the profen class. This technical guide provides an in-depth overview of 2-
Phenylpropanenitrile, encompassing its various synonyms and alternative names, detailed

physicochemical properties, comprehensive experimental protocols for its synthesis and

analysis, and an exploration of its biochemical transformations. This document is intended to

be a valuable resource for researchers, scientists, and professionals involved in drug discovery

and development.

Synonyms and Alternative Names
2-Phenylpropanenitrile is known by a variety of names in chemical literature and commerce.

A comprehensive list of these is provided below to aid in its identification and sourcing.

2-Phenylpropionitrile[1][2]

alpha-Methylbenzyl cyanide[1]
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α-Methylbenzyl cyanide

Hydratroponitrile[1]

Benzeneacetonitrile, α-methyl-[1]

(±)-2-Phenylpropionitrile

2-Phenyl-propionitrile

alpha-Methyl-alpha-tolunitrile

alpha-Phenylpropionitrile

NSC 11264[1]

NSC 37485[1]

UNII-5J0325N561

Physicochemical Properties
A summary of the key physicochemical properties of 2-Phenylpropanenitrile is presented in

the table below. This data is essential for its handling, storage, and application in experimental

settings.
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Property Value Reference

CAS Number 1823-91-2 [2]

Molecular Formula C₉H₉N [2]

Molecular Weight 131.17 g/mol [1][3]

Appearance Colorless to pale yellow liquid [2]

Boiling Point 231-232 °C at 760 mmHg [2]

Density 0.987 g/cm³ at 25 °C [2]

Refractive Index 1.5106 at 20 °C [2]

Solubility
Soluble in chloroform. Limited

solubility in water.
[2]

Flash Point 93.9 °C [2]

InChI Key
NVAOLENBKNECGF-

UHFFFAOYSA-N
[1]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of 2-Phenylpropanenitrile are provided

below. These protocols are based on established procedures and offer a starting point for

laboratory work.

Synthesis of 2-Phenylpropanenitrile
Two common methods for the synthesis of 2-Phenylpropanenitrile are the methylation of

benzyl cyanide and the cyanation of 1-phenylethyl chloride.

This method involves the alkylation of benzyl cyanide using a methylating agent in the

presence of a base.

Reagents:

Benzyl cyanide
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Dimethyl carbonate (DMC)

Potassium carbonate (K₂CO₃)

Toluene (optional, as solvent)

Procedure:

In a high-pressure reactor, combine benzyl cyanide, a molar excess of dimethyl carbonate,

and anhydrous potassium carbonate.

If desired, toluene can be used as a solvent.

Seal the reactor and heat the mixture to 180 °C with vigorous stirring.

Maintain the reaction at this temperature for 6-8 hours.

Monitor the reaction progress by gas chromatography (GC) to ensure complete

consumption of the starting material.

After the reaction is complete, cool the reactor to room temperature and carefully release

any pressure.

Filter the reaction mixture to remove potassium carbonate and other inorganic salts.

Wash the filter cake with a small amount of toluene.

Combine the filtrate and washings and remove the solvent and excess dimethyl carbonate

by distillation.

The crude 2-Phenylpropanenitrile can be purified by vacuum distillation to yield a

product with high purity.
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Benzyl Cyanide

High-Pressure Reactor
180°C, 6-8h

Dimethyl Carbonate (DMC)

K₂CO₃ (Base)

Toluene (Solvent, optional)

Filtration Distillation 2-Phenylpropanenitrile

Click to download full resolution via product page

Synthesis of 2-Phenylpropanenitrile via Methylation of Benzyl Cyanide.

This classic nucleophilic substitution reaction provides a straightforward route to 2-
Phenylpropanenitrile.

Reagents:

1-Phenylethyl chloride

Sodium cyanide (NaCN)

Ethanol

Water

Procedure:

In a round-bottom flask equipped with a reflux condenser, dissolve sodium cyanide in a

mixture of ethanol and water.

Heat the solution to reflux with stirring.
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Slowly add 1-phenylethyl chloride to the refluxing solution.

Continue to reflux the reaction mixture for 4-6 hours.

Monitor the reaction by thin-layer chromatography (TLC) or GC.

Once the reaction is complete, cool the mixture to room temperature.

Remove the ethanol by rotary evaporation.

Extract the aqueous residue with diethyl ether or another suitable organic solvent.

Combine the organic extracts and wash with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

The crude product can be purified by vacuum distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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